Cas no 170811-10-6 (trans-4-(Azidomethyl)cyclohexanecarboxylic acid)

• Product Name: trans-4-(Azidomethyl)cyclohexanecarboxylic acid
• CAS No: 170811-10-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5220398
• Update Time: 2026-03-06

trans-4-(Azidomethyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-(azidomethyl)cyclohexanecarboxylic acid
• 4-(azidomethyl)cyclohexane-1-carboxylic Acid
• N3-trans-MCHC-OH
• trans-4-(Azidomethyl)cyclohexanecarboxylic acid

• Inchi： 1S/C8H13N3O2/c9-11-10-5-6-1-3-7(4-2-6)8(12)13/h6-7H,1-5H2,(H,12,13)
• InChI Key： GHESGHFIJJMDIU-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CN=[N+]=[N-])CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• XLogP3: 2.1
• Topological Polar Surface Area: 51.7

Additional information on trans-4-(Azidomethyl)cyclohexanecarboxylic acid

Recent Advances in the Application of trans-4-(Azidomethyl)cyclohexanecarboxylic acid (CAS: 170811-10-6) in Chemical Biology and Drug Discovery

trans-4-(Azidomethyl)cyclohexanecarboxylic acid (CAS: 170811-10-6) has emerged as a versatile building block in chemical biology and pharmaceutical research. This bifunctional compound, featuring both an azide group and a carboxylic acid moiety, has gained significant attention due to its unique structural properties that enable diverse applications in drug discovery, bioconjugation, and materials science. Recent studies have demonstrated its potential as a key intermediate in the synthesis of bioactive molecules and as a tool compound for probing biological systems.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in developing novel PROTAC (PROteolysis TArgeting Chimeras) molecules. Researchers utilized the azide functionality of 170811-10-6 for efficient click chemistry conjugation with alkyne-bearing E3 ligase ligands, while the carboxylic acid group served as an attachment point for target protein binders. This dual functionality enabled rapid assembly and optimization of PROTAC libraries targeting various disease-relevant proteins.

In the field of antibody-drug conjugates (ADCs), a recent breakthrough published in Bioconjugate Chemistry (2024) demonstrated the superior stability of linkers derived from trans-4-(Azidomethyl)cyclohexanecarboxylic acid compared to traditional phenyl-based linkers. The cyclohexane scaffold provided enhanced metabolic stability while maintaining efficient payload release in target tissues, addressing a major challenge in ADC development.

Structural biology applications have also benefited from this compound, as reported in Nature Chemical Biology (2023). The rigid cyclohexane backbone of 170811-10-6 was shown to improve the resolution of cryo-EM structures when used as a crosslinker in protein complex stabilization. The azide group enabled site-specific labeling without interfering with protein function, overcoming limitations of traditional crosslinking agents.

Emerging research in chemical proteomics (ACS Chemical Biology, 2024) has employed trans-4-(Azidomethyl)cyclohexanecarboxylic acid as a core structure for developing activity-based probes. The compound's balanced hydrophobicity and metabolic stability make it particularly suitable for live-cell labeling applications, enabling the identification of previously undruggable targets in various disease pathways.

Looking forward, the unique properties of 170811-10-6 continue to inspire innovative applications across multiple therapeutic areas. Ongoing clinical trials featuring molecules derived from this scaffold suggest its growing importance in the development of next-generation therapeutics, particularly in targeted protein degradation and precision medicine approaches.